molecular formula C14H16FNO2 B8309689 1-Acetyl-3-(4-fluorobenzoyl)piperidine

1-Acetyl-3-(4-fluorobenzoyl)piperidine

Cat. No.: B8309689
M. Wt: 249.28 g/mol
InChI Key: JIQGNLGGLXMYKR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Acetyl-3-(4-fluorobenzoyl)piperidine is a useful research compound. Its molecular formula is C14H16FNO2 and its molecular weight is 249.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H16FNO2

Molecular Weight

249.28 g/mol

IUPAC Name

1-[3-(4-fluorobenzoyl)piperidin-1-yl]ethanone

InChI

InChI=1S/C14H16FNO2/c1-10(17)16-8-2-3-12(9-16)14(18)11-4-6-13(15)7-5-11/h4-7,12H,2-3,8-9H2,1H3

InChI Key

JIQGNLGGLXMYKR-UHFFFAOYSA-N

Canonical SMILES

CC(=O)N1CCCC(C1)C(=O)C2=CC=C(C=C2)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Thionyl chloride (2.12 ml, 32.1 mmol) was added to fluorobenzene solution (20 ml) of 1-acetyl-3-piperidinecarboxylic acid (5.00 g, 29.2 mmol) under ice-cooling, which was stirred at room temperature for 30 minutes. Aluminum chloride (9.74 g, 73.0 mmol) was added to the solution, which was stirred at 90° C. for 1 hour. The reaction mixture was poured in ice, and extraction was conducted using ethyl acetate. The extract was washed with saturated aqueous sodium chloride solution, saturated sodium hydrogencarbonate solution, and again saturated aqueous sodium chloride solution, dried over anhydrous sodium sulfate, and then the solvent was distilled out under reduced pressure. The resulting oily substance was purified by silica gel column chromatography (development solvent; hexane:ethyl acetate=1:1), to give (1-acetyl-3-piperidinyl)(4-fluorophenyl)methanone (4.93 g).
Quantity
2.12 mL
Type
reactant
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step One
Quantity
9.74 g
Type
reactant
Reaction Step Two

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